Ethyl 2-(1-hydroxycyclohexyl)acetate

• IUPAC Name: ethyl 2-(1-hydroxycyclohexyl)acetate
• InChI: InChI=1S/C10H18O3/c1-2-13-9(11)8-10(12)6-4-3-5-7-10/h12H,2-8H2,1H3
• InChI Key: VEWIMVJKELSRSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CCCCC1)O
• Molecular Formula: C10H18O3
• DSSTOX Substance ID: DTXSID20967828
• Molecular Weight: 186.25 g/mol
• CAS No.: 5326-50-1

Description

Ethyl 2-(1-hydroxycyclohexyl)acetate is an organic compound with the molecular formula C10H18O3 and a molecular weight of 186.25 g/mol . It is known for its unique structure, which includes a cyclohexyl ring substituted with a hydroxy group and an ethyl acetate moiety. This compound is often used in various research and industrial applications due to its distinctive chemical properties.

Scientific Research Applications

Ethyl 2-(1-hydroxycyclohexyl)acetate has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a solvent in various reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized as a solvent, diluent in coatings, and in the production of resins.

Safety and Hazards

Ethyl 2-(1-hydroxycyclohexyl)acetate is classified as a hazardous substance. It is harmful if swallowed (H302) and may cause eye irritation (H319). It may also cause drowsiness or dizziness (H336). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

A study on the reaction of carboxylic acids with vinyl ethers under solvent-free conditions using molecular iodine as a catalyst mentioned Ethyl 2-(1-hydroxycyclohexyl)acetate. The study found that at a reaction temperature of 80°C, both the esterification and the elimination of a water molecule occurred, yielding the unsaturated butyl ester butyl 2-cyclohexenylacetate. This suggests potential future directions for research involving this compound.

Relevant Papers

There are several peer-reviewed papers and technical documents related to this compound available at Sigma-Aldrich. These documents can provide more detailed information about this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethyl 2-(1-hydroxycyclohexyl)acetate can be synthesized through the hydroxymethylation reaction of cyclohexanol with ethyl acetate under suitable reaction conditions . The reaction typically involves the use of a catalyst and controlled temperature to ensure the desired product is obtained with high purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale hydroxymethylation processes. These processes are optimized for efficiency and yield, often utilizing continuous flow reactors and advanced separation techniques to isolate the product .

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-(1-hydroxycyclohexyl)acetate undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form ketones or carboxylic acids.

Reduction: The ester group can be reduced to alcohols.

Substitution: The ethyl acetate moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines (NH2-) can be employed under basic conditions.

Major Products

Oxidation: Cyclohexanone or cyclohexanoic acid.

Reduction: Ethyl 2-(1-hydroxycyclohexyl)ethanol.

Substitution: Various substituted cyclohexyl acetates depending on the nucleophile used.

Mechanism of Action

The mechanism by which ethyl 2-(1-hydroxycyclohexyl)acetate exerts its effects involves interactions with molecular targets such as enzymes and receptors. The hydroxy group can form hydrogen bonds with active sites, while the ester moiety can undergo hydrolysis to release active metabolites . These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Ethyl 2-(1-hydroxycyclohexyl)acetate can be compared with similar compounds such as:

Cyclohexanone: Lacks the ethyl acetate moiety and has different reactivity.

Cyclohexanol: Lacks the ester group and has different solubility properties.

Ethyl acetate: Lacks the cyclohexyl ring and has different boiling and melting points.

This compound stands out due to its unique combination of a hydroxy-substituted cyclohexyl ring and an ethyl acetate moiety, which imparts distinct chemical and physical properties.

Synthesis routes and methods I

Procedure details

Under nitrogen atmosphere, 30 mL of THF was added to 6.09 g (10 mmol, 1.0 equivalent) of (BrZnCH2COOEt.THF)2. Under argon atmosphere, a solution of 0.98 g (10 mmol) of cyclohexanone in 5 mL of THF was added dropwise while stirring at 0˜5° C. The mixture was stirred at 20˜25° C. for 3 hours. 15 mL of 1N hydrochloric acid was added dropwise at 20° C. or lower, followed by dilution with 50 mL of ethyl acetate. Then, the layers were separated. The organic layer was washed successively with 10 mL (×2) of 1N hydrochloric acid, 10 mL of an aqueous saturated sodium chloride solution, 20 mL (×2) of an aqueous saturated sodium bicarbonate solution, and 10 mL (×2) of an aqueous saturated sodium chloride solution. After washing, the organic layer was dried with anhydrous magnesium sulfate. Concentration under reduced pressure afforded 1.76 g of the desired product (yield 95%).

Synthesis routes and methods II

Procedure details

To a solution of cyclohexanone (9.52 g, 97.0 mmol), a zinc powder (7.6 g, 116.4 mmol) and a small amount of iodine in THF (100 ml) was added dropwise ethyl bromoacetate (11.8 ml, 106.7 mmol) under a nitrogen atmosphere, and the mixture was heated under reflux for 5 hrs. 10% Sulfuric acid (100 ml) was carefully added under ice-cooling, and the mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous sodium hydrogen carbonate solution, dried over anhydrous MgSO4, and concentrated under reduced pressure to give the title compound (17.2 g, 94%) as a colorless oil.

Synthesis routes and methods III

Procedure details

To a solution of cyclohexanone (9.52 g, 97.0 mmol), a zinc powder (7.6 g, 116.4 mmol) and a small amount of iodine in THF (100 ml) was added dropwise ethyl bromoacetate (11.8 ml, 106.7 mmol) under a nitrogen atmosphere, and the mixture was heated under reflux for 5 hrs. 10% Sulfuric acid (100 ml) was carefully added under ice-cooling, and the mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous sodium hydrogen carbonate solution, dried over anhydrous MgSO4, and concentrated under reduced pressure to give the title compound (17.2 g, 94%) as a colorless oil.

Synthesis routes and methods IV

Procedure details

Under nitrogen atmosphere, 30 mL of THF was added to 6.09 g (10 mmol, 1.0 equivalent) of (BrZnCH2COOEt.THF)2. Under argon atmosphere, a solution of 0.98 g (10 mmol) of cyclohexanone in 5 mL of THF was added dropwise while stirring at 0˜5° C. The mixture was stirred at 20˜25° C. for 3 hours. 15 mL of 1N hydrochloric acid was added dropwise at 20° C. or lower, followed by dilution with 50 mL of ethyl acetate. Then, the layers were separated. The organic layer was washed successively with 10 mL (×2) of 1N hydrochloric acid, 10 mL of an aqueous saturated sodium chloride solution, 20 mL (×2) of an aqueous saturated sodium bicarbonate solution, and 10 mL (×2) of an aqueous saturated sodium chloride solution. After washing, the organic layer was dried with anhydrous magnesium sulfate. Concentration under reduced pressure afforded 1.76 g of the desired product (yield 95%).